7-(Azepan-1-yl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(azepan-1-yl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H26N4O2/c1-15-12-21(24-10-6-4-5-7-11-24)25-20(22-15)14-17(23-25)16-8-9-18(26-2)19(13-16)27-3/h8-9,12-14H,4-7,10-11H2,1-3H3
• InChI Key: BSBDTUMTZCRTDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)N3CCCCCC3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

7-(Azepan-1-yl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Discovery of c-Src Kinase Inhibitors

A series of novel 2-anilinopyrazolo[1,5-a]pyrimidine derivatives, including variants similar in structure to 7-(Azepan-1-yl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidine, were synthesized and evaluated for their ability to inhibit c-Src kinase. These compounds showed potent inhibitory activity, with particular derivatives exhibiting satisfactory central nervous system penetration and reducing infarct volume in vivo in a rat model of acute ischemic stroke. This research highlights the potential of these compounds in the treatment of stroke and possibly other conditions mediated by c-Src kinase (Mukaiyama et al., 2007).

Binding Studies of BDZ Receptor

Research on 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidines, which are structurally related to the compound of interest, explored their use as intermediates for synthesizing tricyclic derivatives. These derivatives were investigated for their affinity towards the central benzodiazepine receptor, indicating potential applications in neuroscience and pharmacology. The study provides insights into the structure-affinity relationships of these compounds (Bruni et al., 1993).

Hydrogen-Bonded Structures for Drug Design

The crystal structures of compounds closely related to 7-(Azepan-1-yl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidine were studied, revealing hydrogen-bonded chains and frameworks. These structural insights can inform drug design and development by understanding how such compounds might interact with biological targets at the molecular level (Portilla et al., 2006).

Regioselective Synthesis for Medicinal Chemistry

Research into the regioselective synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides, including methodologies that could potentially be applied to the synthesis of the compound , opens up new avenues for the development of targeted therapeutic agents. This synthesis approach can lead to a variety of derivatives with potential medicinal properties (Drev et al., 2014).

Development of Antimicrobial and Antifungal Agents

The exploration of pyrazolo[1,5-a]pyrimidine derivatives as antimicrobial and antifungal agents underscores the broad spectrum of biological activities these compounds can exhibit. Studies focusing on the antimicrobial efficacy of such derivatives reveal their potential as novel treatments for bacterial and fungal infections (Gein et al., 2009).